Cas no 620-46-2 (Benzoic acid, 2-hydroxy-, 3-methylphenyl ester)

Benzoic acid, 2-hydroxy-, 3-methylphenyl ester structure
620-46-2 structure
Product Name:Benzoic acid, 2-hydroxy-, 3-methylphenyl ester
CAS No:620-46-2
MF:C14H12O3
MW:228.243284225464
CID:1635751
PubChem ID:10966248
Update Time:2025-04-21

Benzoic acid, 2-hydroxy-, 3-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-, 3-methylphenyl ester
    • (3-methylphenyl) 2-hydroxybenzoate
    • 620-46-2
    • 3-METHYLPHENYL 2-HYDROXYBENZOATE
    • DTXSID00450127
    • SCHEMBL8205625
    • Inchi: 1S/C14H12O3/c1-10-5-4-6-11(9-10)17-14(16)12-7-2-3-8-13(12)15/h2-9,15H,1H3
    • InChI Key: WYCMXEZEGOOMSO-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1O)=O)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 228.07866
  • Monoisotopic Mass: 228.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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